Cas no 862730-04-9 (3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine)

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine structure
862730-04-9 structure
Product Name:3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine
CAS No:862730-04-9
MF:C8H10IN5
MW:303.102972507477
MDL:MFCD12196866
CID:1025390
PubChem ID:24905337
Update Time:2024-12-09

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-iodo-1-(1-methylethyl)-
    • C8H10IN5
    • 3-iodo-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
    • OZULUFUHMFFLQF-UHFFFAOYSA-N
    • FCH1342866
    • EN000399
    • AX8227283
    • ST24022912
    • W8861
    • 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d] pyrimidin-4-amine
    • 1-Isopropyl-3-iodo-1H-
    • 3-Iodo-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (ACI)
    • APS-6-75
    • SCHEMBL868687
    • DTXSID80648005
    • CS-W019087
    • 3-Iodo-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • DB-128395
    • 862730-04-9
    • 3-Iodo-1-isopropyl-1H-pyrazolo[3 pound not4-d]pyrimidin-4-amine
    • MFCD12196866
    • DS-18497
    • 3-iodo-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • 3-IODO-1-ISOPROPYLPYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
    • BCP32899
    • AKOS015998914
    • 3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine
    • MDL: MFCD12196866
    • Inchi: 1S/C8H10IN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12)
    • InChI Key: OZULUFUHMFFLQF-UHFFFAOYSA-N
    • SMILES: IC1C2C(=NC=NC=2N)N(C(C)C)N=1

Computed Properties

  • Exact Mass: 302.99809g/mol
  • Monoisotopic Mass: 302.99809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: 1.2

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Security Information

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Pricemore >>

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3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  5 h, rt → 100 °C
2.1 Reagents: Hydrazine hydrate (1:1) ;  0 °C; 1 h, 0 °C → reflux
3.1 30 min, 216 °C
4.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ;  15 h, rt
5.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  5 min, rt → 200 °C; 200 °C → rt; 5 min, rt → 200 °C
Reference
Design, synthesis and characterization of a highly effective inhibitor for Analog-Sensitive (as) kinases
Klein, Michael; et al, PLoS One, 2011, 6(6),

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  5 min, 200 °C
Reference
Preparation of 3-Substituted-1-Isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET Kinase Inhibitors
Diner, Peter; et al, Journal of Medicinal Chemistry, 2012, 55(10), 4872-4876

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  5 min, rt → 200 °C; 200 °C → rt; 5 min, rt → 200 °C
Reference
Design, synthesis and characterization of a highly effective inhibitor for Analog-Sensitive (as) kinases
Klein, Michael; et al, PLoS One, 2011, 6(6),

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  5 min, 200 °C; 200 °C → rt; 5 min, 200 °C; 200 °C → rt
Reference
Synthesis of 3-(1,2,3-triazol-1-yl)- and 3-(1,2,3-triazol-4-yl)-substituted pyrazolo[3,4-d]pyrimidin-4-amines via click chemistry: potential inhibitors of the Plasmodium falciparum PfPK7 protein kinase
Klein, Michael; et al, Organic & Biomolecular Chemistry, 2009, 7(17), 3421-3429

Production Method 5

Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ;  1 h, 100 °C; 100 °C → 21 °C
1.2 Reagents: Cesium carbonate ;  21 °C → 0 °C
1.3 0 °C; 24 h, 21 °C
Reference
A Fluorescent Kinase Inhibitor that Exhibits Diagnostic Changes in Emission upon Binding
Fleming, Cassandra L. ; et al, Angewandte Chemie, 2019, 58(42), 15000-15004

Production Method 6

Reaction Conditions
Reference
Design, synthesis and characterization of a highly effective inhibitor for Analog-Sensitive (as) kinases
Klein, Michael; et al, PLoS One, 2011, 6(6),

Production Method 7

Reaction Conditions
1.1 30 min, 216 °C
2.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ;  15 h, rt
3.1 -
Reference
Design, synthesis and characterization of a highly effective inhibitor for Analog-Sensitive (as) kinases
Klein, Michael; et al, PLoS One, 2011, 6(6),

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  0 °C; 1 h, 0 °C → reflux
2.1 30 min, 216 °C
3.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ;  15 h, rt
4.1 -
Reference
Design, synthesis and characterization of a highly effective inhibitor for Analog-Sensitive (as) kinases
Klein, Michael; et al, PLoS One, 2011, 6(6),

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Raw materials

3-Iodo-1-isopropyl-1h-pyrazolo3,4-dpyrimidin-4-amine Preparation Products

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